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Compound of Interest

Compound Name: 1,2-Dodecanediol

Cat. No.: B074227

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive research has not yielded any specific applications or protocols for the
use of 1,2-dodecanediol as a phase transfer catalyst. The following documentation provides a
detailed overview of the established applications of 1,2-dodecanediol and a general summary
of the principles and mechanisms of phase transfer catalysis.

Section 1: 1,2-Dodecanediol - Overview and
Established Applications

1,2-Dodecanediol (CAS: 1119-87-5), also known as lauryl glycol, is a versatile diol with a 12-
carbon chain.[1] Its molecular structure, featuring both a lipophilic carbon chain and hydrophilic
hydroxyl groups, imparts unique properties that make it a valuable component in various
industrial and research applications.[1][2]

Physicochemical Properties
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Property Value

Molecular Formula C12H2602

Molecular Weight 202.33 g/mol

Appearance White crystalline solid

Melting Point 79-84°C

Boiling Point 188 - 190 °C at 12 mmHg

Solubility Soluble in water and organic solvents

(Note: Some properties listed may refer to the related compound 1,12-dodecanediol, as data
for both is often presented in chemical supplier databases).[3]

Applications in Cosmetics and Personal Care

1,2-Dodecanediol is widely utilized in the cosmetics industry for its multifunctional properties:

o Moisturizer and Emollient: It possesses excellent skin conditioning and hydration capabilities,
making it a common ingredient in lotions, creams, and serums.[3][4]

» Antimicrobial Agent: It exhibits antifungal and antimicrobial properties, which can help in the
preservation of cosmetic formulations.[2][3]

e Solvent: It can act as a solvent for other active ingredients in cosmetic formulations.[5]
 Viscosity Modifier: It can be used to adjust the viscosity of cosmetic products.[5]

e Preservative Booster: Studies have shown that 1,2-alkanediols can be used in combination
with other preservatives to reduce the overall concentration of preservatives needed in a
formulation.[5]

Applications in Chemical Synthesis

1,2-Dodecanediol serves as a valuable intermediate in fine chemical synthesis.[1] Its reactive
hydroxyl groups can undergo various transformations, including:
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« Esterification: To produce diesters used in the manufacturing of surfactants, lubricants, and
plasticizers.[1]

 Etherification and Oxidation: To create a variety of specialty chemicals.[1]

e Polymer Synthesis: It can be used as a building block for polyesters and polyurethanes,
contributing to the flexibility and durability of the final products.[3][4]

Applications in Pharmaceuticals and Drug Development

The properties of 1,2-dodecanediol also lend themselves to pharmaceutical applications:

« Antifungal and Antimicrobial Agent: It has been investigated for use in drug formulations to
treat fungal and bacterial infections.[3]

e Drug Delivery Systems: Due to its biocompatibility and ability to improve the solubility of
poorly soluble drugs, it has been studied for its potential use in drug delivery systems.[3]

Section 2: Experimental Protocols for 1,2-
Dodecanediol

While detailed, step-by-step protocols for many applications are proprietary or not widely
published, the following provides an overview of a synthetic application.

Protocol for the Synthesis of Gold Nanoclusters using a
Dodecane-based Thiol

While not a protocol for 1,2-dodecanediol itself, the following one-pot synthesis of gold
nanoclusters using dodecanethiol (a related dodecane derivative) illustrates a common
research application for long-chain alkyl compounds in nanotechnology. This method utilizes
the in-situ formation of a reductant.

Materials:
e Gold salt (HAuCl4)

e Dodecanethiol (DDT)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.nbinno.com/article/diagnostic-reagent/exploring-the-applications-of-1-2-dodecanediol-in-fine-chemical-synthesis-ku
https://www.nbinno.com/article/diagnostic-reagent/exploring-the-applications-of-1-2-dodecanediol-in-fine-chemical-synthesis-ku
https://www.nbinno.com/?news/OZE-112-dodecanediol-a-versatile-chemical-compound
https://www.chemimpex.com/products/33391
https://www.benchchem.com/product/b074227?utm_src=pdf-body
https://www.nbinno.com/?news/OZE-112-dodecanediol-a-versatile-chemical-compound
https://www.nbinno.com/?news/OZE-112-dodecanediol-a-versatile-chemical-compound
https://www.benchchem.com/product/b074227?utm_src=pdf-body
https://www.benchchem.com/product/b074227?utm_src=pdf-body
https://www.benchchem.com/product/b074227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 3,6-di-2-pyridyl-1,2,4,5-tetrazine (bptz)
o Ethanol
General Procedure:

o A solution of the gold salt, dodecanethiol, and 3,6-di-2-pyridyl-1,2,4,5-tetrazine is prepared in
ethanol.

e The reaction mixture is stirred, during which the in-situ formation of dihydrotetrazine occurs,
which then acts as the reductant for Au(lll) to Au(0).

e When a large excess of dodecanethiol is used, gold nanoclusters with a narrow size
distribution of approximately 2 nm are formed.[6]

e The resulting nanoclusters can be isolated from molecular precursors via High-Performance
Liguid Chromatography (HPLC).[6]

Logical Workflow for Gold Nanocluster Synthesis:
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Reaction Mixture Preparation

HAuCl4 Dodecanethiol (DDT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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